[2-(4-Fluoro-1H-indol-3-yl)-ethyl]-dimethyl-amine

• CAS No.: 1644-64-0
• Molecular Formula: C12H15FN2
• Molecular Weight: 206.26 g/mol
• IUPAC Name: 2-(4-fluoro-1H-indol-3-yl)-N,N-dimethylethanamine
• InChI: InChI=1S/C12H15FN2/c1-15(2)7-6-9-8-14-11-5-3-4-10(13)12(9)11/h3-5,8,14H,6-7H2,1-2H3
• InChI Key: ISJZKVWGUWBUFG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC1=CNC2=C1C(=CC=C2)F

Description

[2-(4-Fluoro-1H-indol-3-yl)-ethyl]-dimethyl-amine is a synthetic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry. This compound features a fluoro-substituted indole ring, which can enhance its biological activity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [2-(4-Fluoro-1H-indol-3-yl)-ethyl]-dimethyl-amine typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 4-fluoroindole, which can be obtained through the Fischer indole synthesis using phenylhydrazine and fluoro-substituted ketones.

Alkylation: The 4-fluoroindole is then subjected to alkylation with ethyl bromide to introduce the ethyl group at the 3-position of the indole ring.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions such as temperature, pressure, and catalysts to achieve high yields and purity .

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions to form corresponding N-oxides or other oxidized derivatives.

Reduction: The compound can be reduced to form various reduced derivatives, depending on the reducing agents used.

Substitution: It can participate in substitution reactions, particularly electrophilic aromatic substitution, due to the presence of the indole ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Electrophilic reagents like halogens and nitrating agents are used under acidic or basic conditions.

Major Products:

Oxidation: N-oxides and other oxidized derivatives.

Reduction: Reduced derivatives with altered functional groups.

Substitution: Substituted indole derivatives with various functional groups.

Scientific Research Applications

[2-(4-Fluoro-1H-indol-3-yl)-ethyl]-dimethyl-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: It is investigated for its potential therapeutic applications in treating various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of [2-(4-Fluoro-1H-indol-3-yl)-ethyl]-dimethyl-amine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to various receptors and enzymes, modulating their activity.

Pathways Involved: It can influence signaling pathways related to cell growth, apoptosis, and immune response.

Comparison with Similar Compounds

[2-(6-Fluoro-1H-indol-3-yl)-ethyl]-dimethyl-amine: Similar structure with a different position of the fluoro group.

[3-(4-Fluoro-1H-indol-3-yl)-ethyl]-dimethyl-amine: Similar structure with a different position of the ethyl group.

Uniqueness:

Fluoro Substitution: The presence of the fluoro group at the 4-position of the indole ring enhances the compound’s stability and biological activity compared to other similar compounds.

Biological Activity: The specific substitution pattern of [2-(4-Fluoro-1H-indol-3-yl)-ethyl]-dimethyl-amine may result in unique biological activities and therapeutic potential.